Cas no 1261825-72-2 (3-(4'-(Difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionaldehyde)

• Product Name: 3-(4'-(Difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionaldehyde
• CAS No: 1261825-72-2
• MF: C₁₁H₉F₅O₃
• MW: 284.179381132126
• CID: 4988999
• Update Time: 2025-05-25

3-(4'-(Difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4'-(Difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionaldehyde

• Inchi： 1S/C11H9F5O3/c12-10(13)18-8-4-3-7(2-1-5-17)9(6-8)19-11(14,15)16/h3-6,10H,1-2H2
• InChI Key： QGTIJDNWKVDAOV-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1CCC=O)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5

Additional information on 3-(4'-(Difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionaldehyde

Introduction to 3-(4'-(Difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionaldehyde (CAS No. 1261825-72-2)

3-(4'-(Difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionaldehyde, identified by the CAS number 1261825-72-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple fluorinated aromatic rings, which are known for their ability to modulate biological pathways with high specificity and potency. The structural features of this molecule, particularly the combination of difluoromethoxy and trifluoromethoxy substituents on the aromatic ring, contribute to its unique chemical properties and potential applications in drug discovery.

The synthesis of 3-(4'-(Difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionaldehyde involves sophisticated organic reactions that require precise control over reaction conditions and reagent selection. The presence of fluorine atoms in the molecule not only enhances its metabolic stability but also influences its electronic properties, making it a valuable scaffold for designing novel bioactive molecules. Recent advancements in fluorine chemistry have enabled the development of more efficient synthetic routes, allowing for scalable production of this compound for research and development purposes.

In the realm of pharmaceutical research, 3-(4'-(Difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionaldehyde has been explored as a potential intermediate in the synthesis of therapeutic agents targeting various diseases. The aromatic ring system, functionalized with electron-withdrawing and electron-donating groups, makes it an attractive candidate for further derivatization to achieve desired pharmacological properties. Studies have demonstrated its utility in generating compounds with anti-inflammatory, antiviral, and anticancer activities.

One of the most compelling aspects of this compound is its role in developing next-generation kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By incorporating the difluoromethoxy and trifluoromethoxy groups into the molecular framework, researchers can fine-tune the binding affinity and selectivity of kinase inhibitors. Preliminary computational studies have suggested that these modifications can enhance interactions with target kinases while minimizing off-target effects.

Furthermore, the structural motif of 3-(4'-(Difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionaldehyde has been investigated for its potential in modulating immune responses. The fluorinated aromatic rings are known to influence immune cell function by interacting with specific receptors and signaling pathways. This has opened up new avenues for developing immunotherapeutic strategies against autoimmune diseases and chronic infections. Researchers are particularly interested in how these fluorinated compounds can modulate cytokine production and T-cell activation, providing a novel approach to treating immune-related disorders.

The impact of fluorine substitution on the pharmacokinetic properties of 3-(4'-(Difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionaldehyde has also been a focus of recent studies. Fluoroalkyl groups are known to improve drug bioavailability by enhancing lipophilicity and metabolic stability. This property is particularly valuable in drug development, where optimizing pharmacokinetics is essential for achieving therapeutic efficacy. Experimental data have shown that compounds incorporating such fluorinated moieties exhibit prolonged half-lives and improved tissue distribution compared to their non-fluorinated counterparts.

Another area where this compound has shown promise is in the development of agrochemicals. The unique structural features of 3-(4'-(Difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionaldehyde make it a suitable precursor for synthesizing novel pesticides and herbicides. These compounds can target specific pests while minimizing environmental impact, aligning with the growing demand for sustainable agricultural practices. The ability to fine-tune molecular properties through fluorine substitution allows researchers to develop agrochemicals with enhanced efficacy and reduced toxicity.

In conclusion, 3-(4'-(Difluoromethoxy)-2'-(trifluoromethoxy)phenyl)propionaldehyde (CAS No. 1261825-72-2) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features, combined with its versatile applications in drug discovery, immunotherapy, and agrochemicals, make it a compound of great interest. As research continues to uncover new therapeutic possibilities, this molecule is poised to play a pivotal role in shaping the future of medicine and sustainable agriculture.